Cas no 941939-56-6 (N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide
• CAS No: 941939-56-6
• MF: C₁₄H₁₇N₃O₅
• MW: 307.301883459091
• CID: 5459926
• Update Time: 2025-10-23

N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(4-methyl-2-nitrophenyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-ylmethyl)oxamide
• N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C14H17N3O5/c1-9-4-5-11(12(7-9)17(20)21)16-14(19)13(18)15-8-10-3-2-6-22-10/h4-5,7,10H,2-3,6,8H2,1H3,(H,15,18)(H,16,19)
• InChI Key： TUYUALGDRLCSAV-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C(NC1C=CC(C)=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 2
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide

Recent Advances in the Study of N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide (CAS: 941939-56-6)

N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide (CAS: 941939-56-6) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique molecular structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility of experimental results and the compound's suitability for further biological testing.

In vitro studies have demonstrated that N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide exhibits promising activity against specific molecular targets, including enzymes and receptors implicated in various disease pathways. For instance, preliminary data suggest that the compound may act as an inhibitor of certain kinases, which are key regulators of cellular signaling processes. This inhibitory activity has sparked interest in its potential application in oncology, where kinase inhibitors are a major focus of drug development.

Further investigations into the compound's pharmacokinetic properties have revealed insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves in biological systems and for guiding the design of future in vivo experiments. Early results indicate that N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide has favorable solubility and stability, which are important attributes for drug candidates.

Despite these promising findings, challenges remain in the development of N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for further optimization of its chemical structure must be addressed. Ongoing research is focused on overcoming these hurdles through structure-activity relationship (SAR) studies and the development of novel derivatives with improved efficacy and safety profiles.

In conclusion, N'-(4-methyl-2-nitrophenyl)-N-(oxolan-2-yl)methylethanediamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for further investigation. Continued efforts to elucidate its mechanism of action, optimize its properties, and explore its therapeutic potential will be critical for advancing this compound toward clinical applications. This research brief highlights the current state of knowledge and underscores the importance of ongoing studies in this field.